![molecular formula C21H13NO4 B5726498 5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B5726498.png)
5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione
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Overview
Description
5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione is a chemical compound that has shown promising results in scientific research. This compound belongs to the class of isoindolinones, which have been extensively studied due to their potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione involves the inhibition of various signaling pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. This compound also inhibits the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, it exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound induces apoptosis in cancer cells by inhibiting the activity of the PI3K/Akt/mTOR pathway. It has also been shown to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, it exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.
Advantages and Limitations for Lab Experiments
The advantages of using 5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione in lab experiments include its high yield and purity, as well as its potential therapeutic applications in various diseases. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione. One direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo to determine its efficacy and safety in animal models. Additionally, the development of novel derivatives of this compound with improved solubility and bioavailability could lead to the discovery of more potent therapeutic agents.
Synthesis Methods
The synthesis of 5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione involves the condensation of 4-hydroxybenzaldehyde and phthalic anhydride in the presence of a suitable catalyst. The reaction proceeds through a Knoevenagel condensation followed by cyclization to form the isoindolinone ring. The yield of the synthesis method is reported to be high, and the purity of the compound can be achieved through recrystallization.
Scientific Research Applications
5-benzoyl-2-(4-hydroxyphenyl)-1H-isoindole-1,3(2H)-dione has shown promising results in scientific research as a potential therapeutic agent for various diseases. It has been studied for its anticancer, anti-inflammatory, and antioxidant properties. In vitro studies have shown that this compound induces apoptosis in cancer cells by inhibiting the activity of the PI3K/Akt/mTOR pathway. It has also been shown to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, it exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.
properties
IUPAC Name |
5-benzoyl-2-(4-hydroxyphenyl)isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13NO4/c23-16-9-7-15(8-10-16)22-20(25)17-11-6-14(12-18(17)21(22)26)19(24)13-4-2-1-3-5-13/h1-12,23H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUYLJDPFLSEVAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=C(C=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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